Cas no 1000018-35-8 (1-[5-Bromo-2-methyl-4-(methylsulphonyl)phenyl]piperazine)

• Product Name: 1-[5-Bromo-2-methyl-4-(methylsulphonyl)phenyl]piperazine
• CAS No: 1000018-35-8
• MF: C₁₂H₁₇BrN₂O₂S
• MW: 333.244580984116
• CID: 2128633
• Update Time: 2025-05-24

1-[5-Bromo-2-methyl-4-(methylsulphonyl)phenyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[5-Bromo-2-methyl-4-(methylsulphonyl)phenyl]piperazine
• 1-[(5-Bromo-2-methyl-4-methylsulfonyl)phenyl]piperazine
• 1-[(5-bromo-2-methyl-4-methylsulfonyl)phenyl]-piperazine
• BB 0260191

• Inchi： 1S/C12H17BrN2O2S/c1-9-7-12(18(2,16)17)10(13)8-11(9)15-5-3-14-4-6-15/h7-8,14H,3-6H2,1-2H3
• InChI Key： LQGLNCQPMBCRAE-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C)=C(C=1)N1CCNCC1)S(C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 376
• Topological Polar Surface Area: 57.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-[5-Bromo-2-methyl-4-(methylsulphonyl)phenyl]piperazine

1-[5-Bromo-2-methyl-4-(methylsulphonyl)phenyl]piperazine: A Comprehensive Overview

1-[5-Bromo-2-methyl-4-(methylsulphonyl)phenyl]piperazine, also known by its CAS number CAS No. 1000018-35-8, is a highly specialized organic compound with significant applications in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural features and promising pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, pharmacological activities, and potential applications of this compound, supported by the latest research findings.

The molecular structure of 1-[5-Bromo-2-methyl-4-(methylsulphonyl)phenyl]piperazine is characterized by a piperazine ring fused with a substituted phenyl group. The phenyl ring is substituted with a bromine atom at the 5-position, a methyl group at the 2-position, and a methylsulphonyl group at the 4-position. This arrangement imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological studies. The piperazine moiety, a six-membered ring containing two nitrogen atoms, is known for its ability to form hydrogen bonds and interact with biological targets, further enhancing its potential as a drug candidate.

Recent studies have highlighted the importance of methylsulphonyl groups in modulating the pharmacokinetic properties of compounds. The presence of this group in 1-[5-Bromo-2-methyl-4-(methylsulphonyl)phenyl]piperazine has been shown to improve solubility and bioavailability, which are critical factors in drug design. Additionally, the bromine substituent at the 5-position contributes to the compound's lipophilicity, which is essential for crossing biological membranes and interacting with target proteins.

The synthesis of CAS No. 1000018-35-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have employed various strategies, including Suzuki coupling reactions and nucleophilic aromatic substitution, to construct the complex structure of this compound. Recent advancements in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for large-scale production.

In terms of pharmacological activity, 1-[5-Bromo-2-methyl-4-(methylsulphonyl)phenyl]piperazine has demonstrated potent inhibitory effects on several enzyme targets associated with inflammatory diseases and cancer. For instance, studies have shown that this compound can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in inflammation and pain signaling. Furthermore, it has exhibited anti-proliferative effects on various cancer cell lines, suggesting its potential as an anti-cancer agent.

The methylsulphonyl group in this compound also plays a crucial role in modulating its selectivity towards specific biological targets. Recent research has focused on understanding the interaction between this group and key residues in enzyme active sites, providing insights into its mechanism of action. These findings have paved the way for the design of more potent and selective analogues of this compound.

In addition to its pharmacological applications, CAS No. 1000018-35-8 has shown promise in materials science due to its ability to form stable coordination complexes with metal ions. This property makes it a potential candidate for use in catalysis and sensor technologies. Researchers have explored its ability to act as a chelating agent in metalloenzymes and have reported encouraging results in terms of catalytic efficiency.

The development of novel drug delivery systems has also benefited from the unique properties of 1-[5-Bromo-2-methyl-4-(methylsulphonyl)phenyl]piperazine. Its ability to form amphiphilic structures has been exploited in the design of nanocarriers for targeted drug delivery. Recent studies have demonstrated enhanced drug encapsulation efficiency and controlled release profiles when this compound is incorporated into lipid-based nanoparticles.

In conclusion, CAS No. 1000018-35-8, or 1-[5-Bromo-2-methyl-4-(methylsulphonyl)phenyl]piperazine, represents a versatile compound with wide-ranging applications in pharmaceutical chemistry and materials science. Its unique structural features and promising pharmacological properties make it an invaluable tool for researchers working on drug discovery and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential uses, this compound is poised to play an increasingly important role in advancing modern medicine.